461-34-7

4,4,4-Trifluorobutanamide

In Stock

• CAS RN:
• 461-34-7

• Formula:
• C4H6F3NO

• InChI:
• InChI=1S/C4H6F3NO/c5-4(6,7)2-1-3(8)9/h1-2H2,(H2,8,9)

• InChIKey:
• RRIHBAAFBONJDL-UHFFFAOYSA-N

• 4,4,4-Trifluorobutanamide is a useful research compound. Its molecular formula is C4H6F3NO and its molecular weight is 141.09 g/mol. The purity is usually 95%.

N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide

In Stock

• CAS RN:
• 5461-34-7

• Formula:
• C14H12N2O2S

• InChI:
• InChI=1S/C14H12N2O2S/c17-12-8-6-11(7-9-12)15-14(19)16-13(18)10-4-2-1-3-5-10/h1-9,17H,(H2,15,16,18,19)

• InChIKey:
• IXIXXUYUTQTFIS-UHFFFAOYSA-N

• N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide is a useful research compound. Its molecular formula is C14H12N2O2S and its molecular weight is 272.32 g/mol. The purity is usually 95%.

3-benzamido-N-(4-chlorophenyl)-1-benzofuran-2-carboxamide

In Stock

• CAS RN:
• 160461-34-7

• Formula:
• C22H15ClN2O3

• InChI:
• InChI=1S/C22H15ClN2O3/c23-15-10-12-16(13-11-15)24-22(27)20-19(17-8-4-5-9-18(17)28-20)25-21(26)14-6-2-1-3-7-14/h1-13H,(H,24,27)(H,25,26)

• InChIKey:
• PZIZCKLMLSDARY-UHFFFAOYSA-N

• 3-benzamido-N-(4-chlorophenyl)-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C22H15ClN2O3 and its molecular weight is 390.82. The purity is usually 95%.

1-[5-chloro-2-(trifluoromethyl)-2H-1,3-benzodioxol-2-yl]-3-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea

In Stock

• CAS RN:
• 380461-34-7

• Formula:
• C12H7ClF3N3O4S

• InChI:
• InChI=1S/C12H7ClF3N3O4S/c13-5-1-2-6-7(3-5)23-12(22-6,11(14,15)16)19-9(21)18-10-17-8(20)4-24-10/h1-3H,4H2,(H2,17,18,19,20,21)

• InChIKey:
• DUUWEWMSSXEZTC-UHFFFAOYSA-N

• 1-[5-chloro-2-(trifluoromethyl)-2H-1,3-benzodioxol-2-yl]-3-(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)urea is a useful research compound. Its molecular formula is C12H7ClF3N3O4S and its molecular weight is 381.72 g/mol. The purity is usually 95%.

7,8-dihydro-6H-[1,4]dioxepino[2,3-f][1,3]benzothiazol-2-amine

In Stock

• CAS RN:
• 885461-34-7

• Formula:
• C10H10N2O2S

• InChI:
• InChI=1S/C10H10N2O2S/c11-10-12-6-4-7-8(5-9(6)15-10)14-3-1-2-13-7/h4-5H,1-3H2,(H2,11,12)

• InChIKey:
• XZTYDDXBQFZSDM-UHFFFAOYSA-N

• 7,8-dihydro-6H-[1,4]dioxepino[2,3-f][1,3]benzothiazol-2-amine is a useful research compound. Its molecular formula is C10H10N2O2S and its molecular weight is 222.26. The purity is usually 95%.

1-(5-Chloro-2-(trifluoromethyl)benzo[d][1,3]dioxol-2-yl)-3-(4-oxo-4,5-dihydrothiazol-2-yl)urea

• CAS RN:
• 1260893-07-9; 380461-34-7

• Formula:
• C12H7ClF3N3O4S

• InChI:
• InChI=1S/C12H7ClF3N3O4S/c13-5-1-2-6-7(3-5)23-12(22-6,11(14,15)16)19-9(21)18-10-17-8(20)4-24-10/h1-3H,4H2,(H2,17,18,19,20,21)

• InChIKey:
• DUUWEWMSSXEZTC-UHFFFAOYSA-N

• 1-(5-Chloro-2-(trifluoromethyl)benzo[d][1,3]dioxol-2-yl)-3-(4-oxo-4,5-dihydrothiazol-2-yl)urea is a useful research compound. Its molecular formula is C12H7ClF3N3O4S and its molecular weight is 381.71. The purity is usually 95%.